1-[(4-fluorophenoxy)acetyl]azepane

• IUPAC Name: 1-(azepan-1-yl)-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C14H18FNO2/c15-12-5-7-13(8-6-12)18-11-14(17)16-9-3-1-2-4-10-16/h5-8H,1-4,9-11H2
• InChI Key: CTEUKKSDQHHJAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol

Description

1-[(4-fluorophenoxy)acetyl]azepane is a chemical compound that belongs to the class of azepanes. It is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-[(4-fluorophenoxy)acetyl]azepane is not yet fully understood. However, it is believed that the compound acts by modulating the activity of certain ion channels and receptors in the nervous system. It has been reported to interact with the TRPV1 receptor, which is involved in pain perception, and the GABA receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 1-[(4-fluorophenoxy)acetyl]azepane. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been reported to reduce pain by modulating the activity of pain receptors in the nervous system. Additionally, it has been reported to have anticonvulsant effects by modulating the activity of certain ion channels in the nervous system.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[(4-fluorophenoxy)acetyl]azepane in lab experiments is its potential therapeutic effects. It has been reported to have anti-inflammatory, analgesic, and anticonvulsant activities, which make it a promising candidate for the treatment of several diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Several studies have reported that it exhibits cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 1-[(4-fluorophenoxy)acetyl]azepane. One of the areas of interest is the development of new therapeutic agents based on this compound. Several studies have reported its potential therapeutic effects, and further research is needed to explore its full potential. Additionally, further studies are needed to understand the exact mechanism of action of this compound and its potential side effects. Finally, there is a need for the development of new synthesis methods that can produce this compound in larger quantities and with higher purity.

Synthesis Methods

The synthesis of 1-[(4-fluorophenoxy)acetyl]azepane involves the reaction of 4-fluoroanisole and acetyl azide in the presence of a catalyst. The reaction is carried out under specific conditions to obtain the desired product. The synthesis method is well established, and several studies have reported successful synthesis of 1-[(4-fluorophenoxy)acetyl]azepane.

Scientific Research Applications

1-[(4-fluorophenoxy)acetyl]azepane has gained significant attention in scientific research due to its potential pharmacological properties. Several studies have reported that this compound exhibits anti-inflammatory, analgesic, and anticonvulsant activities. It has also been reported to have potential therapeutic effects in the treatment of neuropathic pain and inflammatory bowel disease.